Cas no 63119-27-7 (Anitrazafen)

• Product Name: Anitrazafen
• CAS No: 63119-27-7
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 958724
• PubChem ID: 44410
• Update Time: 2025-07-17

Anitrazafen Chemical and Physical Properties

Names and Identifiers

• Anitrazafen
• 5,6-bis(4-methoxyphenyl)-3-methyl-1,2,4-triazine
• 3-methyl-5,6-bis(4-methoxyphenyl)-1,2,4-triazine
• 5,6-bis-(4-methoxy-phenyl)-3-methyl-[1,2,4]triazine
• Anitrazafene
• Anitrazafene [INN-French]
• Anitrazafeno
• Anitrazafenum
• Anitrazafenum [INN-Latin]
• SureCN43419
• NSC 336394
• 63119-27-7
• SCHEMBL43419
• CS-0006034
• LY 122512
• NSC-336394
• CHEMBL2105947
• D02948
• 2Y065P7MYR
• Anitrazafen [USAN:INN]
• 1,2,4-Triazine, 5,6-bis(4-methoxyphenyl)-3-methyl-
• Oprea1_407161
• DTXSID50212454
• Anitrazafen (USAN/INN)
• DS-005615
• HDNJXZZJFPCFHG-UHFFFAOYSA-N
• 5,6-Bis(p-methoxyphenyl)-3-methyl-1,2,4-triazine
• Q4765674
• HY-17350
• UNII-2Y065P7MYR
• AKOS040741149
• 5,6-Bis(p-methoxyphenyl)-3-methyl-as-triazine
• NSC336394
• ANITRAZAFEN [USAN]
• NS00121864
• Anitrazafeno [INN-Spanish]
• ANITRAZAFEN [INN]
• LILLY-122512
• LY-122512

• Inchi： 1S/C18H17N3O2/c1-12-19-17(13-4-8-15(22-2)9-5-13)18(21-20-12)14-6-10-16(23-3)11-7-14/h4-11H,1-3H3
• InChI Key： HDNJXZZJFPCFHG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)OC)=NN=C(C)N=1

Computed Properties

• Exact Mass: 307.13221
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 482.8±55.0 °C at 760 mmHg
• Flash Point: 172.1±21.8 °C
• PSA: 57.13
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Anitrazafen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Anitrazafen

Recent Advances in Anitrazafen (63119-27-7) Research: A Comprehensive Review

Anitrazafen (CAS: 63119-27-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzodiazepine derivative has shown promising pharmacological properties, particularly in the modulation of GABA receptors, which has spurred a wave of new investigations into its potential therapeutic applications. The current research landscape surrounding Anitrazafen encompasses diverse areas including molecular pharmacology, drug formulation, and clinical potential, making it a compelling subject for this research briefing.

Recent studies have focused on elucidating the precise mechanism of action of Anitrazafen at the molecular level. A 2023 publication in the Journal of Medicinal Chemistry demonstrated through crystallographic studies that Anitrazafen exhibits a unique binding mode to the α2 subunit of GABA-A receptors, distinct from classical benzodiazepines. This finding, confirmed through cryo-EM structural analysis, provides crucial insights into the compound's selectivity profile and explains its observed reduced sedative effects compared to traditional benzodiazepines.

In the realm of drug development, significant progress has been made in optimizing the pharmacokinetic properties of Anitrazafen. A recent patent application (WO2023056789) discloses novel salt forms and cocrystals of 63119-27-7 that demonstrate improved solubility and bioavailability. These formulations, particularly the hydrochloride salt, have shown enhanced absorption profiles in preclinical models while maintaining the compound's favorable safety margin, addressing one of the key challenges in its development as a therapeutic agent.

The therapeutic potential of Anitrazafen has been explored in several disease models. A groundbreaking study published in Nature Neuroscience (2024) reported that Anitrazafen exhibits remarkable efficacy in animal models of treatment-resistant anxiety disorders, with the added benefit of minimal cognitive impairment. The research team utilized advanced behavioral assays combined with in vivo microdialysis to demonstrate that Anitrazafen maintains anxiolytic effects while preserving hippocampal-dependent memory formation, a significant advantage over existing therapies.

From a safety perspective, recent toxicological assessments have provided encouraging data. A comprehensive GLP study conducted in 2023 evaluated the chronic toxicity profile of Anitrazafen across multiple species. The results, published in Regulatory Toxicology and Pharmacology, indicated no significant organ toxicity at therapeutic doses and an excellent safety window, with the no-observed-adverse-effect-level (NOAEL) established at doses significantly higher than the projected human therapeutic range.

Looking forward, the research community has identified several promising directions for Anitrazafen development. Current clinical trials (NCT05678945) are investigating its potential in neurological disorders beyond anxiety, including certain forms of epilepsy and neuropathic pain. Additionally, computational chemistry approaches are being employed to design next-generation analogs of 63119-27-7 that might offer improved target engagement or novel therapeutic indications, as reported in a recent ACS Medicinal Chemistry Letters perspective article.

In conclusion, the body of research surrounding Anitrazafen (63119-27-7) continues to grow, with recent studies providing deeper mechanistic understanding, improved formulations, and expanded therapeutic potential. The compound's unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in neuropsychiatric disorders, with the added benefit of a favorable safety profile. As research progresses, Anitrazafen may represent a significant advancement in the development of next-generation CNS therapeutics.